6-(4-chlorophenyl)-1-(2-fluorophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 6-(4-chlorophenyl)-1-(2-fluorophenyl)pyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C19H11ClFN3O2/c20-12-7-5-11(6-8-12)16-9-13(19(25)26)14-10-22-24(18(14)23-16)17-4-2-1-3-15(17)21/h1-10H,(H,25,26)
• InChI Key: QZAMKDCRKAKREG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C3=C(C=N2)C(=CC(=N3)C4=CC=C(C=C4)Cl)C(=O)O)F
• Molecular Formula: C19H11ClFN3O2
• Molecular Weight: 367.8 g/mol

Description

This compound is a pyrazolopyridine derivative with chlorophenyl and fluorophenyl groups attached. Pyrazolopyridines are a class of compounds that have been studied for various biological activities. The presence of the chlorophenyl and fluorophenyl groups could potentially influence the compound’s reactivity and biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazolopyridine core, followed by the introduction of the chlorophenyl and fluorophenyl groups. This could potentially be achieved through a series of reactions including condensation, cyclization, and halogenation.

Molecular Structure Analysis

The compound contains a pyrazolopyridine core, which is a bicyclic structure containing nitrogen atoms. It also has a carboxylic acid group, a chlorophenyl group, and a fluorophenyl group. The presence of these different functional groups and the overall structure of the molecule could influence its physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. The carboxylic acid group could undergo reactions such as esterification or amide formation. The halogen atoms in the chlorophenyl and fluorophenyl groups could potentially be replaced in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and the functional groups it contains. For example, the presence of the carboxylic acid group could result in the compound being acidic. The compound’s solubility could be influenced by the polar carboxylic acid group and the nonpolar phenyl groups.

Scientific Research Applications

Chemical Synthesis and Structure Analysis

The synthesis and structural analysis of pyrazolopyridine derivatives have been a focus of several studies. For example, Quiroga et al. (1999) reported the preparation and X-ray diffraction studies of 3-aryl-5-cyanopyrazolo[3,4-b]pyridines, demonstrating the preferred tautomeric structures and hydrogen bonding patterns in the crystal structures of these compounds Quiroga, J., Cruz, S., Insuasty, B., Nogueras, M., Sánchez, A., Cobo, J. N., & Low, J. N. (1999). Acta Crystallographica Section C-crystal Structure Communications.

Synthesis of N-fused Heterocycles

Ghaedi et al. (2015) described an efficient synthesis method for novel pyrazolopyridine products via condensation of pyrazole-5-amine derivatives, contributing to the development of new N-fused heterocycle compounds Ghaedi, A., Bardajee, G., Mirshokrayi, A., Mahdavi, M., Shafiee, A., & Akbarzadeh, T. (2015). RSC Advances.

Antibacterial Properties

The antibacterial potential of pyrazolopyridine derivatives has been explored in various studies. Maqbool et al. (2014) investigated the antibacterial screening of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids, finding some compounds to exhibit good antibacterial properties Maqbool, T., Nazeer, A., Khan, M. N., Elliott, M., Khan, M., Ashraf, M., Nasrullah, M., Arshad, S., & Munawar, M. (2014). Asian Journal of Chemistry.

Antitumor and Antimicrobial Activities

Synthetic methodologies under microwave irradiation have been utilized to prepare pyrazolopyridine derivatives with significant antitumor and antimicrobial activities. El-Borai et al. (2012) demonstrated the efficiency of multi-component reactions in synthesizing these derivatives and highlighted their promising biological activities El-Borai, M., Rizk, H. F., Abd‐Aal, M. F., & El-Deeb, I. Y. (2012). European Journal of Medicinal Chemistry.

Molecular Conformations and Hydrogen Bonding

The molecular structures and hydrogen bonding interactions of pyrazolopyridine derivatives have been extensively studied, providing insights into their conformational preferences and intermolecular interactions. Sagar et al. (2017) discussed the synthesis, molecular conformations, and hydrogen bonding of closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines Sagar, B. K., Harsha, K. B., Yathirajan, H., Rangappa, K., Rathore, R., & Glidewell, C. (2017). Acta Crystallographica. Section C, Structural Chemistry.

Safety and Hazards

Without specific safety data for this compound, general safety precautions for handling chemicals should be followed. This includes avoiding inhalation, ingestion, or skin contact, and using appropriate personal protective equipment.

Future Directions

Further studies could be conducted to synthesize this compound and investigate its physical and chemical properties. Its potential biological activity could also be explored, given the known activities of other pyrazolopyridine derivatives.